(Z)-5-chloro-N-(3-methyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)thiophene-2-carboxamide
• InChI: InChI=1S/C14H11ClN2O3S3/c1-17-9-4-3-8(23(2,19)20)7-11(9)22-14(17)16-13(18)10-5-6-12(15)21-10/h3-7H,1-2H3
• InChI Key: SNVUISYNNXORST-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)S(=O)(=O)C)SC1=NC(=O)C3=CC=C(S3)Cl
• Molecular Formula: C14H11ClN2O3S3
• Molecular Weight: 386.9 g/mol

Description

“(Z)-5-chloro-N-(3-methyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide” is a compound that falls under the category of benzothiazole derivatives. Benzothiazole derivatives have been found to exhibit significant anti-tubercular activity.

Synthesis Analysis

The synthesis of benzothiazole derivatives, such as the compound , can be achieved through various synthetic pathways. These include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The molecular structure of benzothiazole derivatives has been studied extensively. The structure-activity relationships of these derivatives have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity.

Chemical Reactions Analysis

Benzothiazole derivatives undergo various chemical reactions. For instance, they can be synthesized through diazo-coupling processes between aniline derivatives and other compounds.

Scientific Research Applications

Anti-Tubercular Activity

This compound has garnered attention due to its potential as an anti-tubercular agent. Recent synthetic developments have led to benzothiazole-based derivatives with inhibitory activity against Mycobacterium tuberculosis (M. tuberculosis). . Further studies have explored the structure-activity relationships of these derivatives and their molecular docking interactions with the target enzyme DprE1, aiming to enhance their anti-tubercular efficacy.

Antifungal Properties

While not extensively studied, benzothiazole derivatives have demonstrated antifungal activity. .

Pesticidal Potential

Agrochemicals play a crucial role in crop production. .

Mechanism of Action

Target of Action

Benzothiazole derivatives have been known to exhibit significant anti-inflammatory and analgesic activities .

Mode of Action

It’s worth noting that benzothiazole derivatives have been reported to inhibit the biosynthesis of prostaglandins, which are key mediators of inflammation .

Biochemical Pathways

It’s known that benzothiazole derivatives can inhibit the cyclo-oxygenase pathway, which is responsible for the conversion of arachidonic acid to prostaglandins .

Result of Action

Benzothiazole derivatives have been reported to exhibit significant anti-inflammatory and analgesic activities .

Future Directions

Benzothiazole derivatives, including “(Z)-5-chloro-N-(3-methyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)thiophene-2-carboxamide”, show promise in the field of medicinal chemistry, particularly as anti-tubercular compounds. Future research could focus on enhancing their anti-tubercular activity and exploring their potential in treating other diseases.